Cas no 2172626-29-6 (1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enoyl}azetidine-3-carboxylic acid)

1-{3-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enoyl}azetidine-3-carboxylic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis and medicinal chemistry applications. The compound features an azetidine-3-carboxylic acid core, offering conformational rigidity, and an α,β-unsaturated carbonyl group, enabling further functionalization via Michael addition or other conjugate reactions. The Fmoc protecting group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, allowing selective deprotection under mild basic conditions. Its structural features make it valuable for introducing constrained scaffolds or bioisosteres into peptides, potentially enhancing stability, binding affinity, or metabolic resistance. The product is suited for researchers developing peptidomimetics or probing structure-activity relationships in drug discovery.
1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enoyl}azetidine-3-carboxylic acid structure
2172626-29-6 structure
Product Name:1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enoyl}azetidine-3-carboxylic acid
CAS No:2172626-29-6
MF:C28H24N2O5
MW:468.500567436218
CID:6361101
PubChem ID:165552682
Update Time:2025-10-28

1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enoyl}azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enoyl}azetidine-3-carboxylic acid
    • 1-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]prop-2-enoyl}azetidine-3-carboxylic acid
    • EN300-1484332
    • 2172626-29-6
    • Inchi: 1S/C28H24N2O5/c31-26(30-15-19(16-30)27(32)33)13-12-18-6-5-7-20(14-18)29-28(34)35-17-25-23-10-3-1-8-21(23)22-9-2-4-11-24(22)25/h1-14,19,25H,15-17H2,(H,29,34)(H,32,33)/b13-12+
    • InChI Key: DJTAHHGBUAFCBJ-OUKQBFOZSA-N
    • SMILES: O(C(NC1=CC=CC(=C1)/C=C/C(N1CC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 468.16852187g/mol
  • Monoisotopic Mass: 468.16852187g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 7
  • Complexity: 800
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 95.9Ų

1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enoyl}azetidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1484332-1.0g
1-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]prop-2-enoyl}azetidine-3-carboxylic acid
2172626-29-6
1g
$0.0 2023-06-06
Enamine
EN300-1484332-50mg
1-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]prop-2-enoyl}azetidine-3-carboxylic acid
2172626-29-6
50mg
$2829.0 2023-09-28
Enamine
EN300-1484332-100mg
1-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]prop-2-enoyl}azetidine-3-carboxylic acid
2172626-29-6
100mg
$2963.0 2023-09-28
Enamine
EN300-1484332-250mg
1-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]prop-2-enoyl}azetidine-3-carboxylic acid
2172626-29-6
250mg
$3099.0 2023-09-28
Enamine
EN300-1484332-500mg
1-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]prop-2-enoyl}azetidine-3-carboxylic acid
2172626-29-6
500mg
$3233.0 2023-09-28
Enamine
EN300-1484332-1000mg
1-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]prop-2-enoyl}azetidine-3-carboxylic acid
2172626-29-6
1000mg
$3368.0 2023-09-28
Enamine
EN300-1484332-2500mg
1-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]prop-2-enoyl}azetidine-3-carboxylic acid
2172626-29-6
2500mg
$6602.0 2023-09-28
Enamine
EN300-1484332-5000mg
1-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]prop-2-enoyl}azetidine-3-carboxylic acid
2172626-29-6
5000mg
$9769.0 2023-09-28
Enamine
EN300-1484332-10000mg
1-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]prop-2-enoyl}azetidine-3-carboxylic acid
2172626-29-6
10000mg
$14487.0 2023-09-28

Additional information on 1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enoyl}azetidine-3-carboxylic acid

Introduction to 1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enoyl}azetidine-3-carboxylic Acid (CAS No. 2172626-29-6)

1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enoyl}azetidine-3-carboxylic acid, identified by its CAS number 2172626-29-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enoyl}azetidine-3-carboxylic acid is characterized by its complex arrangement of functional groups, which includes an azetidine ring, a phenylprop-2-enoyl moiety, and a (9H-fluoren-9-yl)methoxycarbonyl group. These components contribute to its unique chemical properties and biological interactions, which are being explored for various pharmacological purposes.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. The presence of the (9H-fluoren-9-yl)methoxycarbonyl group in this compound suggests potential for interaction with biological targets, which has been a focus of numerous research studies. This group is often incorporated into drug candidates due to its ability to enhance binding affinity and metabolic stability.

The azetidine ring is another key feature of this compound that contributes to its pharmacological potential. Azetidine derivatives have been studied for their ability to interact with enzymes and receptors in the body, often leading to therapeutic effects. The specific arrangement of atoms in the azetidine ring can influence the compound's bioavailability and efficacy, making it a critical area of investigation for medicinal chemists.

One of the most compelling aspects of 1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enoyl}azetidine-3-carboxylic acid is its potential as a lead compound for drug discovery. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors that are implicated in disease pathways. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes, which could make it valuable in the treatment of inflammatory conditions and other disorders.

The phenylprop-2-enoyl moiety is another important component of this compound that contributes to its biological activity. This group is known to interact with biological targets in a variety of ways, often leading to modulatory effects on cellular processes. The combination of the phenylprop-2-enoyl group with the azetidine ring creates a molecule with multiple potential sites for interaction with biological systems, making it a versatile candidate for further development.

In the context of current research trends, there is a particular focus on developing small molecule inhibitors that can modulate protein-protein interactions (PPIs). These interactions are often key drivers of cellular processes and are difficult to target with traditional small molecule drugs. The unique structure of 1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enoyl}azetidine-3-carboxylic acid makes it an attractive candidate for designing PPI modulators. Its ability to interact with multiple targets suggests that it could be used to disrupt or enhance specific protein interactions, thereby influencing cellular behavior.

Recent advances in computational chemistry and drug design have enabled researchers to more effectively model the interactions between small molecules and biological targets. These tools have been instrumental in identifying promising candidates like 1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enoyl}azetidine-3-carboxylic acid. By leveraging these technologies, researchers can predict how different structural modifications will affect the compound's bioactivity and optimize its design for better efficacy and selectivity.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and requires precise control over reaction conditions. The ability to synthesize complex molecules like this one is crucial for advancing drug discovery efforts, as it allows researchers to explore a wide range of chemical structures and their potential biological effects.

In conclusion, 1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}})pheny-2















,,k/>,k/>,k/>,k/>,k/>,k/k/stro
k/stro
k/stro
k/stro
k/stro
k/stro
k/stro
k/stro
k/stro

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd